Cas no 939812-72-3 (Ethyl 2,6-difluoronicotinate)

• Product Name: Ethyl 2,6-difluoronicotinate
• CAS No: 939812-72-3
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 2736895
• Update Time: 2023-08-07

Ethyl 2,6-difluoronicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,6-difluoronicotinate
• Ethyl 2,6-difluoronicotinate

• Inchi： 1S/C8H7F2NO2/c1-2-13-8(12)5-3-4-6(9)11-7(5)10/h3-4H,2H2,1H3
• InChI Key： CNOMLDPEQNKUCC-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=CC=C(N=1)F

Computed Properties

• Exact Mass: 187.04448479 g/mol
• Monoisotopic Mass: 187.04448479 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.14
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2